Cas no 2293525-57-0 (4-(propan-2-yl)-1,2-thiazole-5-carboxylic acid)

• Product Name: 4-(propan-2-yl)-1,2-thiazole-5-carboxylic acid
• CAS No: 2293525-57-0
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5684317
• PubChem ID: 165784106
• Update Time: 2025-05-22

4-(propan-2-yl)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methylethyl)-5-isothiazolecarboxylic acid (ACI)
• 5-Isothiazolecarboxylic acid, 4-(1-methylethyl)- (ACI)
• 4-(propan-2-yl)-1,2-thiazole-5-carboxylic acid

• Inchi： 1S/C7H9NO2S/c1-4(2)5-3-8-11-6(5)7(9)10/h3-4H,1-2H3,(H,9,10)
• InChI Key： TUOFGFFBGTVBGG-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)C)C=NS1)O

Additional information on 4-(propan-2-yl)-1,2-thiazole-5-carboxylic acid

4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid, also known by its CAS number CAS No. 2293525-57-0, is a fascinating molecule with a diverse range of applications in various fields. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in recent years due to their unique chemical properties and potential biological activities.

Structurally, 4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid consists of a thiazole ring system substituted with a propan-2-yl group at the 4-position and a carboxylic acid group at the 5-position. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the propan-2-yl group introduces steric effects, which can influence the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of 4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid in the field of pharmaceutical chemistry. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic potential. For instance, the carboxylic acid group can be modified through esterification or amidation reactions to yield derivatives with improved bioavailability and pharmacokinetic profiles.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The thiazole moiety is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that derivatives of 4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid can be incorporated into light-emitting diodes (LEDs) and solar cells, enhancing their efficiency and performance.

The synthesis of 4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of an appropriate thioamide derivative followed by functionalization to introduce the propan-2-yl and carboxylic acid groups. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce production costs.

From an environmental perspective, understanding the degradation pathways of 4-(Propan-2-yl)-1,2-thiazole-5-carboxylic Acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 4-(Propan-2-yli)-1,2-thiazole-karbonsäure, or CAS No. 2293525-570 (corrected CAS number), stands as a versatile molecule with significant potential across multiple disciplines. Its unique chemical structure lends itself to diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.